1-(pyridin-2-ylmethyl)-4-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

Specification

• CAS No.: 900000-44-4
• Molecular Formula: C21H18F3N3OS
• Molecular Weight: 417.45
• IUPAC Name: 1-(pyridin-2-ylmethyl)-4-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• Standard InChI: InChI=1S/C21H18F3N3OS/c22-21(23,24)15-9-7-14(8-10-15)13-29-19-17-5-3-6-18(17)27(20(28)26-19)12-16-4-1-2-11-25-16/h1-2,4,7-11H,3,5-6,12-13H2
• Standard InChI Key: DAOPJAIJLFXRES-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC3=CC=C(C=C3)C(F)(F)F)CC4=CC=CC=N4

Introduction

1-(Pyridin-2-ylmethyl)-4-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a complex organic compound featuring a unique combination of functional groups, including a pyridine ring, a trifluoromethyl group, and a cyclopenta[d]pyrimidine core. This compound has a molecular formula of C21H18F3N3OS and a molecular weight of approximately 417.4 g/mol.

Structural Features

The compound's structure is characterized by a pyridine moiety linked to a cyclopenta[d]pyrimidinone through a thioether linkage. This structural arrangement is significant because it enhances the compound's potential biological activity and chemical reactivity. The cyclopenta[d]pyrimidine core is found in several known kinase inhibitors, suggesting potential applications in drug discovery.

Synthesis Methods

The synthesis of 1-(pyridin-2-ylmethyl)-4-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one can be achieved through various methods, although specific detailed procedures are not widely documented in the available literature. Generally, such compounds are synthesized using multi-step reactions involving the formation of the pyrimidine core and subsequent modification with the pyridine and trifluoromethyl groups.

Biological Activity and Potential Applications

Preliminary studies indicate that this compound exhibits promising biological activities, although detailed mechanisms and therapeutic effects remain under investigation. The presence of the trifluoromethyl group is beneficial for applications in radiopharmaceuticals due to its favorable properties for fluorine-18 radiolabeling. The compound's structural features, including the pyridyl and benzyl moieties, are commonly used in drug discovery, suggesting potential pharmacological properties.

Comparison with Similar Compounds

Similar compounds, such as 4-(trifluoromethyl)benzylthio derivatives and pyridines with thiazole rings, have shown anticancer and antimicrobial activities, respectively. The unique combination of functional groups in 1-(pyridin-2-ylmethyl)-4-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one may enhance its biological activity compared to these compounds.

Future Research Directions

Future studies should focus on exploring the compound's inhibitory activity against specific kinases implicated in diseases. Additionally, its potential as a radiopharmaceutical and its pharmacokinetic and pharmacodynamic profiles warrant further investigation.